3-bromo-4,5-diethoxy-N-(3-nitrophenyl)benzamide

• IUPAC Name: 3-bromo-4,5-diethoxy-N-(3-nitrophenyl)benzamide
• InChI: InChI=1S/C17H17BrN2O5/c1-3-24-15-9-11(8-14(18)16(15)25-4-2)17(21)19-12-6-5-7-13(10-12)20(22)23/h5-10H,3-4H2,1-2H3,(H,19,21)
• InChI Key: HQUQQZMQQDVHQQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C(=O)NC2=CC(=CC=C2)[N+](=O)[O-])Br)OCC
• Molecular Formula: C17H17BrN2O5
• Molecular Weight: 409.2 g/mol

Description

3-bromo-4,5-diethoxy-N-(3-nitrophenyl)benzamide is an aromatic compound with a complex structure that includes bromine, ethoxy groups, and a nitrophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-bromo-4,5-diethoxy-N-(3-nitrophenyl)benzamide typically involves multiple steps. One common method includes the bromination of 4,5-diethoxybenzamide followed by nitration to introduce the nitrophenyl group. The reaction conditions often require the use of strong acids and bases, as well as controlled temperatures to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

3-bromo-4,5-diethoxy-N-(3-nitrophenyl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the nitro group to an amine group.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or sodium borohydride are often used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce amines.

Scientific Research Applications

3-bromo-4,5-diethoxy-N-(3-nitrophenyl)benzamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein binding.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-bromo-4,5-diethoxy-N-(3-nitrophenyl)benzamide involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to these targets, altering their activity and leading to various biological effects. The specific pathways involved depend on the context of its use, such as enzyme inhibition or receptor modulation.

Comparison with Similar Compounds

Similar Compounds

• 3-bromo-4,5-diethoxy-N-(4-nitrophenyl)benzamide
• 3-bromo-4,5-dimethoxy-N-(3-nitrophenyl)benzamide

Uniqueness

3-bromo-4,5-diethoxy-N-(3-nitrophenyl)benzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and biological activity, making it valuable for specific applications in research and industry.